Cas no 1031928-83-2 (Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate)

• Product Name: Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate
• CAS No: 1031928-83-2
• MF: C₁₇H₁₅BrClNO₄
• MW: 412.662303209305
• CID: 1136149
• PubChem ID: 39346074
• Update Time: 2025-09-27

Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate
• 7-Bromo-2-chloro-3-(2,2-diethoxycarbonyl)vinylquinoline
• CTK8E8050
• ZINC32099788
• 7-Bromo-2-chloro-3-(2,2-diethoxycarbonyl)vinylquinoline;
• Diethyl 2-((7-bromo-2-chloroquinolin-3-yl)methylene)malonate
• MFCD10703443
• Diethyl [(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate
• 1031928-83-2
• DTXSID90653660

• Inchi： 1S/C17H15BrClNO4/c1-3-23-16(21)13(17(22)24-4-2)8-11-7-10-5-6-12(18)9-14(10)20-15(11)19/h5-9H,3-4H2,1-2H3
• InChI Key： CXSUHLPHDYAWSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(N=C2C=1)Cl)/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 410.98700
• Monoisotopic Mass: 410.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 4.16030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate

Research Brief on Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate (CAS: 1031928-83-2)

Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate (CAS: 1031928-83-2) is a quinoline-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the bromo and chloro substituents on the quinoline ring, make it a promising candidate for further investigation.

Recent studies have highlighted the role of Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate as a key intermediate in the synthesis of more complex molecules with potential anticancer and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer cell lines, including breast and lung cancer. The study attributed this activity to the compound's ability to interfere with key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer potential, Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers suggested that further structural modifications could enhance its efficacy and broaden its spectrum of activity. These findings underscore the compound's versatility and its potential as a scaffold for developing new therapeutic agents.

The synthesis of Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate typically involves a Knoevenagel condensation reaction between 7-bromo-2-chloroquinoline-3-carbaldehyde and diethyl malonate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. For example, a 2023 paper in Organic Process Research & Development described an optimized protocol that reduced reaction times and minimized byproduct formation, thereby enhancing the scalability of the synthesis.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research should focus on conducting in vivo studies to evaluate its safety and efficacy, as well as exploring its potential in combination therapies. Additionally, computational modeling and structure-activity relationship (SAR) studies could provide valuable insights into designing more potent and selective derivatives.

In conclusion, Diethyl 2-[(7-bromo-2-chloroquinolin-3-yl)methylidene]propanedioate (CAS: 1031928-83-2) represents a promising compound with diverse therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in drug discovery. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.